Cas no 17413-88-6 (1-(4-chlorophenoxy)cyclohexanecarboxylic acid)

• Product Name: 1-(4-chlorophenoxy)cyclohexanecarboxylic acid
• CAS No: 17413-88-6
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 1358997
• PubChem ID: 205112
• Update Time: 2025-04-20

1-(4-chlorophenoxy)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenoxy)cyclohexanecarboxylic acid
• 1-(4-chlorophenoxy)cyclohexane-1-carboxylic acid
• BRN 2742579
• DTXSID30169770
• 4-10-00-00019 (Beilstein Handbook Reference)
• SCHEMBL2655299
• 1-(4-chlorophenyloxy)cyclohexanecarboxylic acid
• 1-(4-chlorophenoxy)cyclohexane-1-carboxylicacid
• G47792
• EN300-6763545
• Z803504780
• 1-(4-Chloro-phenoxy)-cyclohexanecarboxylic acid
• 1-p-Chlorophenoxycyclohexanecarboxylic acid
• XRQXJWMGDYGCDU-UHFFFAOYSA-N
• 17413-88-6
• Cyclohexanecarboxylic acid, 1-(p-chlorophenoxy)-

• Inchi： 1S/C13H15ClO3/c14-10-4-6-11(7-5-10)17-13(12(15)16)8-2-1-3-9-13/h4-7H,1-3,8-9H2,(H,15,16)
• InChI Key： XRQXJWMGDYGCDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 254.07105
• Monoisotopic Mass: 254.070972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.7

Experimental Properties

• Density: 1.282
• Boiling Point: 401.7°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.567
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives